Cas no 133513-18-5 (3,4,6,7-tetrachlorodibenzo[b,d]thiophene)

• Product Name: 3,4,6,7-tetrachlorodibenzo[b,d]thiophene
• CAS No: 133513-18-5
• MF: C₁₂H₄Cl₄S
• MW: 322.03715801239
• CID: 1233005
• PubChem ID: 86405
• Update Time: 2025-04-20

3,4,6,7-tetrachlorodibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

• 3,4,6,7-tetrachlorodibenzo[b,d]thiophene
• 3,4,6,7-tetrachlorodibenzothiophene
• 133513-18-5
• DTXSID80158154
• Dibenzothiophene, 3,4,6,7-tetrachloro-

• Inchi： 1S/C12H4Cl4S/c13-7-3-1-5-6-2-4-8(14)10(16)12(6)17-11(5)9(7)15/h1-4H
• InChI Key： LPMBNIAZMVFJKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1SC1C(=C(C=CC2=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 319.87902
• Monoisotopic Mass: 319.878782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes